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Compound of Interest

Compound Name: D-(+)-Talose-13C-1

Cat. No.: B15581869

An In-depth Technical Guide to D-(+)-Talose-13C-
1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-(+)-Talose-13C-1, a stable
isotope-labeled rare sugar. It covers its chemical identity, synthesis and purification protocols,
and its applications in metabolic research and drug development, particularly in metabolic flux
analysis.

Chemical Identity and Properties

D-(+)-Talose-13C-1 is an isotopic analog of the rare monosaccharide D-Talose, where the
carbon atom at the C1 position is replaced by its stable isotope, 13C. This labeling makes it a
valuable tracer for metabolic studies.

Chemical Identifiers
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Identifier Value
CAS Number 83379-36-6[1]
Molecular Formula C513CH1206
Molecular Weight 181.15 g/mol [2]

(2S,3S,45,5R)-2,3,4,5,6-
IUPAC Name

pentahydroxy(113C)hexanal[2]
inChi INChI=1S/C6H1206/c7-1-3(9)5(11)6(12)4(10)2-
n

8/h1,3-6,8-12H,2H2/t3-,4-,5-,6+/m1/s1/i1+1[2]
InChiKey GZCGUPFRVQAUEE-QXESHIHCSA-N[2]
Canonical SMILES C(--INVALID-LINK--0)O)O">C@HO)O[2]
Synonyms D-talose-1-13C, D-(+)-Talose-13C[2]

Physicochemical Properties

Property Value

Appearance White to off-white solid

Purity Typically 299%

Storage Store at -20°C for long-term stability
Solubility Soluble in water

Synthesis and Purification

The synthesis of D-(+)-Talose-13C-1 can be achieved through enzymatic methods, which offer
high specificity and yield. An effective approach is the epimerization of a readily available
labeled precursor, D-Galactose-1-13C.

Enzymatic Synthesis from D-Galactose-1-'*C

This protocol is adapted from the enzymatic conversion of D-galactose to D-talose using
cellobiose 2-epimerase.[3]
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Experimental Protocol:

e Enzyme Source: Utilize a recombinant cellobiose 2-epimerase, such as the one from
Rhodothermus marinus (RmCE), for its ability to catalyze the C2 epimerization of galactose

to talose.[3]

e Reaction Setup:
o Dissolve D-Galactose-1-13C in a suitable buffer (e.g., phosphate buffer, pH 6.3).
o Add the purified cellobiose 2-epimerase to the substrate solution.

o The reaction can be performed at an elevated temperature (e.g., 70°C) to optimize
enzyme activity.[3]

e Reaction Monitoring: Monitor the progress of the reaction over time using High-Performance
Liguid Chromatography (HPLC) to determine the ratio of D-Talose-1-13C to the remaining D-
Galactose-1-13C. A side-product, D-Tagatose-1-3C, may also form over prolonged
incubation.[3]

e Enzyme Inactivation: Once the desired conversion is achieved (e.g., ~20% yield of talose),
terminate the reaction by heat inactivation of the enzyme.[3]

 Purification: Proceed with the purification of D-(+)-Talose-13C-1 from the reaction mixture.
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Enzymatic Synthesis Workflow of D-(+)-Talose-13C-1
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Metabolic Flux Analysis (MFA) Workflow
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Proposed Metabolic Fate of D-Talose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [D-(+)-Talose-13C-1 CAS number and chemical
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581869#d-talose-13c-1-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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